3-(Difluoromethoxy)phenylacetonitrile

• IUPAC Name: 2-[3-(difluoromethoxy)phenyl]acetonitrile
• InChI: InChI=1S/C9H7F2NO/c10-9(11)13-8-3-1-2-7(6-8)4-5-12/h1-3,6,9H,4H2
• InChI Key: LBUREXPMNBZKFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC(F)F)CC#N
• Molecular Formula: C9H7F2NO
• DSSTOX Substance ID: DTXSID10371773
• Molecular Weight: 183.15 g/mol
• CAS RN: 41429-18-9

Description

“3-(Difluoromethoxy)phenylacetonitrile” is a chemical compound with the CAS Number: 41429-18-9. It has a molecular weight of 183.16 and its IUPAC name is [3-(difluoromethoxy)phenyl]acetonitrile.

Synthesis Analysis

The synthesis of difluoromethoxylated compounds like “3-(Difluoromethoxy)phenylacetonitrile” has been achieved through visible light photoredox catalysis. This method has been applied to a wide range of electron-rich and deficient styrenes, yielding a variety of tri- and difluoromethoxylated compounds.

Molecular Structure Analysis

The InChI code for “3-(Difluoromethoxy)phenylacetonitrile” is 1S/C9H7F2NO/c10-9(11)13-8-3-1-2-7(6-8)4-5-12/h1-3,6,9H,4H2. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“3-(Difluoromethoxy)phenylacetonitrile” is a liquid at ambient temperature. The compound’s exact physical and chemical properties such as boiling point, melting point, and solubility are not provided in the search results.

Scientific Research Applications

• Synthesis Techniques :

  • Fluoroform, a non-ozone-depleting and nontoxic gas, can be used as a difluorocarbene source for converting phenols and thiophenols into their difluoromethoxy and difluorothiomethoxy derivatives. This process operates at moderate temperatures and atmospheric pressure, offering moderate to good yields of the respective products (Thomoson & Dolbier, 2013).

• Catalysis :

  • Potassium-promoted lanthanum-magnesium oxide is an effective catalyst for the selective mono-methylation of phenylacetonitrile to 2-phenylpropionitrile, important in pharmaceuticals like non-steroidal anti-inflammatory drugs. This novel catalyst showed 100% conversion and selectivity under certain conditions (Molleti & Yadav, 2017).

• Chemical Reactions and Mechanisms :

  • Phenylacetonitrile can promote the chemoselective cyclization of certain compounds, changing the usual reaction pathways of these substrates (Huang, Liu, Xie, & Hu, 2012).

• Electrochemistry :

  • In the context of non-aqueous all-cobalt redox flow batteries, certain cobalt complexes in acetonitrile solvent exhibit quasi-reversible behaviour, indicating potential applications in energy storage (Xing, Zhang, & Li, 2015).

• Structural Studies and Characterization :

  • The structure and reactivity of copper(I)-nitrile complexes, including phenylacetonitrile derivatives, have been studied, revealing insights into their coordination and behaviour (Falcomer et al., 2007).

• Analytical Applications :

  • α-Amino-α-trifluoromethyl-phenylacetonitrile has been explored as a reagent for determining the enantiomeric purity of acids using 19F NMR, offering a method for chiral analysis (Koóš & Mosher, 1993).

• Solid State Properties :

  • The solid-state structure of α-formylphenylacetonitrile has been characterized, showing the existence of the Z-enol tautomer and forming one-dimensional chains through hydrogen bonding (Clelland, Mcnab, & Parsons, 1997).

• Organic Synthesis and Medicinal Chemistry :

  • Certain analogs of phenylacetonitriles, including dioxol and dihydrodioxin derivatives, have displayed potent anti-cancer activities against a wide range of human cancer cells, suggesting potential for therapeutic development (Madadi et al., 2016).

Future Directions

The future directions in the research and application of “3-(Difluoromethoxy)phenylacetonitrile” and similar compounds could involve their incorporation into drug candidates to enhance their efficacy. The visible light photocatalytic synthesis of these compounds could also be further optimized and expanded to include a wider range of substrates.